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An in-depth exploration of the traditional uses, phytochemical composition, and scientifically

validated pharmacological activities of Piper longum (Indian Long Pepper). This guide is

intended for researchers, scientists, and professionals in the field of drug development.

Introduction
Piper longum, commonly known as Indian Long Pepper or "Pippali," holds a significant place in

traditional medicine systems, particularly Ayurveda, Unani, and Siddha.[1][2][3][4] For

centuries, its fruits and roots have been utilized to treat a wide array of ailments, ranging from

respiratory and digestive disorders to inflammatory conditions.[1][2][5] In recent years, this

ancient herb has captured the attention of the scientific community, leading to extensive

research into its phytochemical constituents and pharmacological properties. This technical

guide provides a comprehensive overview of the traditional uses of Piper longum, delves into

its key bioactive compounds, and presents the current scientific evidence supporting its

therapeutic potential, with a focus on its anti-cancer, anti-inflammatory, and immunomodulatory

activities.
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Historically, Piper longum has been a cornerstone of traditional medicine for its diverse

therapeutic applications.

Ayurveda: In Ayurvedic medicine, "Pippali" is revered as a powerful "Rasayana" (rejuvenator)

and is a key ingredient in the classical formulation "Trikatu" (a mixture of long pepper, black

pepper, and ginger), which is used to enhance digestion and bioavailability of other herbs

and drugs.[6] It is traditionally prescribed for respiratory conditions like asthma, bronchitis,

and cough, as well as for digestive issues such as indigestion, bloating, and constipation.[2]

[5][7] Ayurvedic texts also document its use for managing metabolic disorders, improving

liver function, and boosting immunity.[5]

Unani Medicine: In the Unani system, Piper longum, known as "Filfil Daraz," is recognized

for its carminative and digestive properties.[3][8] It has been traditionally used to treat

conditions such as phlegmatic cough, paralysis, epilepsy, gout, and sciatica.[8]

Siddha and Chinese Medicine: The Siddha system also utilizes Piper longum for various

ailments. In traditional Chinese medicine, it has been employed to address stomachache,

rhinitis, and vomiting.[1]

Phytochemical Composition
The diverse pharmacological effects of Piper longum are attributed to its rich and complex

phytochemical profile. The most significant bioactive compounds isolated from the plant

include:

Alkaloids: The primary and most studied alkaloids are piperine and piperlongumine.[9]

Other notable alkaloids include piperlonguminine, pipermonaline, and piperundecalidine.[9]

Essential Oils: The fruits and roots contain volatile oils rich in sesquiterpenes and

monoterpenes.[5]

Other Constituents: The plant also contains resins, fixed oils, and organic acids like palmitic

acid.[5]
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Modern scientific investigation has provided substantial evidence supporting the traditional

claims of Piper longum's therapeutic efficacy. The following sections detail the key

pharmacological activities, supported by quantitative data and insights into the underlying

molecular mechanisms.

Anti-Cancer Activity
Both extracts of Piper longum and its isolated compounds, particularly piperine and

piperlongumine, have demonstrated significant anti-cancer potential across a range of cancer

cell lines. The primary mechanisms of action include the induction of apoptosis, cell cycle

arrest, and inhibition of metastasis.

Quantitative Data on Anti-Cancer Activity:
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Compound/
Extract

Cancer Cell
Line

Assay IC50 Value
Exposure
Time (h)

Reference

Piper longum

Aqueous

Extract

MCF-7

(Breast

Cancer)

MTT 3.125 µg/µl 24 [10]

Piper longum

Ethanolic

Extract

HeLa

(Cervical

Cancer)

MTT 46.24 µg/ml 24 [11]

Piper longum

Ethanolic

Extract

HeLa

(Cervical

Cancer)

MTT 33.43 µg/ml 48 [11]

Piper longum

Ethanolic

Extract

HeLa

(Cervical

Cancer)

MTT 38.49 µg/ml 72 [11]

Piperine

HeLa

(Cervical

Cancer)

MTT 12.89 µM 24 [9][12]

Piperine

HeLa

(Cervical

Cancer)

MTT 10.77 µM 48 [9][12]

Piperine

MCF-7

(Breast

Cancer)

MTT 13.39 µM 24 [9][12]

Piperine

MCF-7

(Breast

Cancer)

MTT 11.08 µM 48 [9][12]

Piperine

MGC-803

(Gastric

Cancer)

MTT 12.55 µM 24 [9][12]

Piperine

MGC-803

(Gastric

Cancer)

MTT 9.725 µM 48 [9][12]
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Piperlongumi

ne

T24 (Bladder

Cancer)
Cell Viability 10-20 µM 24 [9]

Piperlongumi

ne

BIU-87

(Bladder

Cancer)

Cell Viability 10-20 µM 24 [9]

Piperlongumi

ne

EJ (Bladder

Cancer)
Cell Viability 10-20 µM 24 [9]

Piperlongumi

ne

U2OS

(Osteosarco

ma)

MTT 10.02 µM - [12]

Piperlongumi

ne

MG63

(Osteosarco

ma)

MTT 8.38 µM - [12]

Signaling Pathways in Anti-Cancer Activity:

Piper longum and its constituents exert their anti-cancer effects by modulating several key

signaling pathways:

PI3K/Akt/mTOR Pathway: Piperine has been shown to inhibit the PI3K/Akt/mTOR signaling

pathway, which is crucial for cancer cell proliferation, survival, and growth.[1]

NF-κB Pathway: Both piperine and piperlongumine can suppress the activation of NF-κB, a

transcription factor that plays a pivotal role in inflammation, cell survival, and proliferation.[2]

MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK1/2,

p38, and JNK, is another target. Piperine can modulate these pathways to induce apoptosis

in cancer cells.[1][7]

STAT3 Pathway: Piperine has been found to inhibit the activation of STAT3, a key signaling

molecule involved in cancer cell growth and survival.[2]

Apoptosis Induction:Piper longum constituents induce apoptosis through both intrinsic

(mitochondrial) and extrinsic (death receptor) pathways. This involves the modulation of Bcl-
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2 family proteins, activation of caspases (caspase-3 and -9), and cleavage of PARP.[2][5]

Reactive Oxygen Species (ROS) Induction: Piperlongumine selectively induces apoptosis in

cancer cells by increasing the levels of reactive oxygen species (ROS), leading to oxidative

stress and cell death.[3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b16214261?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16214261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

